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Compound of Interest

Compound Name: NCGC00029283

Cat. No.: B10828416 Get Quote

Topic: NCGC00029283 for Inducing Synthetic Lethality in Cancer

Audience: Researchers, scientists, and drug development professionals.

Introduction
NCGC00029283 is a small molecule inhibitor of Werner syndrome helicase (WRN), a member

of the RecQ helicase family crucial for maintaining genome integrity.[1][2] Emerging research

has identified a synthetic lethal relationship between the inhibition of WRN's helicase activity

and cancers exhibiting microsatellite instability (MSI).[3][4][5] MSI arises from a deficient DNA

mismatch repair (dMMR) system, leading to an accumulation of mutations, particularly in

repetitive DNA sequences.[4][6] Cancer cells with MSI become highly dependent on WRN for

survival to resolve DNA replication stress.[3][4] Inhibition of WRN in these cells leads to the

accumulation of DNA double-strand breaks, cell cycle arrest, and ultimately, apoptosis.[5][7]

These application notes provide a summary of the preclinical data and detailed protocols for

investigating the synthetic lethal effects of NCGC00029283 in MSI cancers.

Data Presentation
Biochemical Activity of NCGC00029283
NCGC00029283 has been characterized as an inhibitor of the helicase activity of WRN and

other related helicases. The half-maximal inhibitory concentrations (IC50) are summarized

below.
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Target IC50 (µM)

WRN Helicase 2.3[1]

BLM Helicase 12.5[1]

FANCJ Helicase 3.4[1]

Cellular Activity of NCGC00029283
Note: Publicly available data on the specific activity of NCGC00029283 in MSI versus MSS

cancer cell lines is limited. The following table is a template based on expected outcomes for a

WRN inhibitor exhibiting synthetic lethality. Researchers should generate empirical data for

their specific cell lines of interest.

Cell Line MSI Status Cancer Type Expected GI50 (µM)

HCT-116 MSI-H Colorectal Low (e.g., < 5)

SW48 MSI-H Colorectal Low (e.g., < 5)

LoVo MSI-H Colorectal Low (e.g., < 5)

SW620 MSS Colorectal High (e.g., > 50)

HT-29 MSS Colorectal High (e.g., > 50)

RKO MSS Colorectal High (e.g., > 50)
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Microsatellite Stable (MSS) Cancer Cell

Microsatellite Instable (MSI) Cancer Cell

Intact Mismatch Repair (MMR) WRN Helicase
Normal Function

Cell Survival
Genomic Stability

Deficient Mismatch Repair (dMMR)

WRN Helicase (Critical for Survival)

Increased Reliance

DNA Double-Strand BreaksUnresolved Replication Stress

NCGC00029283
Inhibition

Apoptosis / Cell DeathInduction

In Vitro Evaluation

Start: Select MSI and MSS Cancer Cell Lines

In Vitro Assays

In Vivo Xenograft Model

Based on promising in vitro results

Cell Viability Assay (MTT/CTG)

Apoptosis Assay (Annexin V/Caspase-Glo)

Cell Cycle Analysis (Propidium Iodide Staining)

End: Evaluate Therapeutic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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